Cas no 2142146-64-1 (2-Chloro-N-[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]propanamide)

• Product Name: 2-Chloro-N-[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]propanamide
• CAS No: 2142146-64-1
• MF: C₉H₁₆ClNO₃
• MW: 221.681241989136
• CID: 5409761
• PubChem ID: 145908135
• Update Time: 2025-06-08

2-Chloro-N-[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]propanamide
• 2142146-64-1
• Z2753287790
• EN300-6432517

• Inchi： 1S/C9H16ClNO3/c1-7(10)8(12)11-4-3-9(2)13-5-6-14-9/h7H,3-6H2,1-2H3,(H,11,12)
• InChI Key： AIEPXFIZQYKPTA-UHFFFAOYSA-N
• SMILES： ClC(C)C(NCCC1(C)OCCO1)=O

Computed Properties

• Exact Mass: 221.0818711g/mol
• Monoisotopic Mass: 221.0818711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 1.142±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 356.8±27.0 °C(Predicted)
• pka: 14.41±0.46(Predicted)

Additional information on 2-Chloro-N-[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]propanamide

Recent Advances in the Study of 2-Chloro-N-[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]propanamide (CAS: 2142146-64-1)

In recent years, the compound 2-Chloro-N-[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]propanamide (CAS: 2142146-64-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique chloro-propanamide structure and dioxolane moiety, has shown promising potential in various applications, including drug development and agrochemical synthesis. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

The synthesis of 2-Chloro-N-[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]propanamide has been optimized in recent studies, with a focus on improving yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic methods to achieve higher efficiency. The compound's structural features, particularly the presence of the dioxolane ring, have been identified as critical for its stability and reactivity. These advancements in synthesis have paved the way for further exploration of its biological properties.

Recent in vitro and in vivo studies have shed light on the biological activity of 2-Chloro-N-[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]propanamide. Preliminary findings suggest that the compound exhibits notable inhibitory effects on specific enzymatic pathways, making it a candidate for the development of novel therapeutics. For instance, its interaction with certain kinases has been investigated, revealing potential applications in oncology. Additionally, its role as a precursor in the synthesis of other bioactive molecules has been explored, further expanding its utility in medicinal chemistry.

In the agrochemical sector, 2-Chloro-N-[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]propanamide has been studied for its herbicidal and fungicidal properties. Field trials have demonstrated its efficacy in controlling a range of plant pathogens, with minimal environmental impact. These findings position the compound as a viable alternative to existing agrochemicals, addressing the growing need for sustainable and eco-friendly solutions in agriculture.

Despite these promising developments, challenges remain in the widespread adoption of 2-Chloro-N-[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]propanamide. Issues such as scalability of synthesis, long-term stability, and potential toxicity require further investigation. Ongoing research aims to address these concerns, with a focus on optimizing the compound's properties for commercial and therapeutic use. Collaborative efforts between academic institutions and industry players are expected to accelerate progress in this area.

In conclusion, 2-Chloro-N-[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]propanamide (CAS: 2142146-64-1) represents a versatile and promising compound in the fields of chemical biology and pharmaceuticals. Its unique structural features and demonstrated biological activity make it a valuable subject of ongoing research. As advancements in synthesis and application continue, this compound is poised to play a significant role in the development of new drugs and agrochemicals, contributing to the advancement of science and industry.